Cas no 146028-74-2 (Pentalene,octahydro-2,5-dinitro-)

• Product Name: Pentalene,octahydro-2,5-dinitro-
• CAS No: 146028-74-2
• MF: C₈H₁₂N₂O₄
• MW: 200.191882133484
• CID: 101365
• PubChem ID: 1801271
• Update Time: 2025-04-18

Pentalene,octahydro-2,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Pentalene,octahydro-2,5-dinitro-
• Pentalene, octahydro-2,5-dinitro- (9CI)
• 146028-74-2
• Pentalene, octahydro-2,5-dinitro-, (2-alpha-,3a-alpha-,5-alpha-,6a-alpha-)- (9CI)
• 169525-07-9
• 2,5-dinitro-1,2,3,3a,4,5,6,6a-octahydropentalene
• Pentalene, octahydro-2,5-dinitro-, (2-alpha-,3a-alpha-,5-ba-,6a-alpha-)- (9CI)
• 169525-06-8

• Inchi： 1S/C8H12N2O4/c11-9(12)7-1-5-2-8(10(13)14)4-6(5)3-7/h5-8H,1-4H2
• InChI Key： PIDOIRCVMOYRIQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1CC2CC(CC2C1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 200.07976
• Monoisotopic Mass: 200.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28